Cas no 1646543-17-0 ((S)-1-(3-Fluoro-4-(trifluoromethoxy)phenyl)-2-methoxyethan-1-amine hydrochloride)

• Product name: (S)-1-(3-Fluoro-4-(trifluoromethoxy)phenyl)-2-methoxyethan-1-amine hydrochloride
• CAS No: 1646543-17-0
• MF: C₁₀H₁₂ClF₄NO₂
• MW: 289.6544
• CID: 5071225
• PubChem ID: 117949112

(S)-1-(3-Fluoro-4-(trifluoromethoxy)phenyl)-2-methoxyethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-1-(3-Fluoro-4-(trifluoromethoxy)phenyl)-2-methoxyethan-1-amine hydrochloride
• (1S)-1-(3-fluoro-4-(trifluoromethoxy)phenyl)-2-methoxyethanamine hydrochloride
• (1S)-1-[3-fluoro-4-(trifluoromethoxy)phenyl]-2-methoxyethan-1-amine hydrochloride
• CS-0179211
• 1646543-17-0
• E82167
• (1S)-1-[3-fluoro-4-(trifluoromethoxy)phenyl]-2-methoxyethanamine;hydrochloride
• SCHEMBL16563463
• (1S)-1-[3-Fluoro-4-(trifluoromethoxy)phenyl]-2-methoxyethylamine HCl

• Inchi： 1S/C10H11F4NO2.ClH/c1-16-5-8(15)6-2-3-9(7(11)4-6)17-10(12,13)14;/h2-4,8H,5,15H2,1H3;1H/t8-;/m1./s1
• InChI Key： XWNDALYBMBNWNU-DDWIOCJRSA-N
• SMILES： Cl[H].FC1=C(C([H])=C([H])C(=C1[H])[C@@]([H])(C([H])([H])OC([H])([H])[H])N([H])[H])OC(F)(F)F

Computed Properties

• Exact Mass: 289.0492690g/mol
• Monoisotopic Mass: 289.0492690g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 237
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.5

Additional information on (S)-1-(3-Fluoro-4-(trifluoromethoxy)phenyl)-2-methoxyethan-1-amine hydrochloride

Comprehensive Overview of (S)-1-(3-Fluoro-4-(trifluoromethoxy)phenyl)-2-methoxyethan-1-amine hydrochloride (CAS No. 1646543-17-0)

(S)-1-(3-Fluoro-4-(trifluoromethoxy)phenyl)-2-methoxyethan-1-amine hydrochloride (CAS No. 1646543-17-0) is a specialized chiral amine compound with significant potential in pharmaceutical and agrochemical research. This compound features a unique structural framework, combining a fluorinated phenyl ring and a methoxyethylamine moiety, which enhances its reactivity and selectivity in various applications. Its hydrochloride salt form improves solubility and stability, making it a preferred choice for laboratory and industrial use.

The growing interest in fluorinated compounds and chiral amines in drug discovery has positioned (S)-1-(3-Fluoro-4-(trifluoromethoxy)phenyl)-2-methoxyethan-1-amine hydrochloride as a valuable intermediate. Researchers are particularly intrigued by its potential role in developing CNS-targeting therapeutics, given the increasing demand for treatments addressing neurological disorders. The compound's structural versatility allows for modifications that can optimize pharmacokinetic properties, a hot topic in modern medicinal chemistry.

In agrochemical applications, (S)-1-(3-Fluoro-4-(trifluoromethoxy)phenyl)-2-methoxyethan-1-amine hydrochloride shows promise as a building block for novel pesticides and herbicides. The trifluoromethoxy group enhances the compound's bioactivity, aligning with the industry's shift toward more efficient and environmentally friendly solutions. This trend is driven by global concerns over food security and sustainable agriculture, making such innovations highly relevant.

The synthesis of (S)-1-(3-Fluoro-4-(trifluoromethoxy)phenyl)-2-methoxyethan-1-amine hydrochloride involves advanced chiral resolution techniques, a critical area of interest for chemists aiming to produce enantiomerically pure substances. The demand for high-purity chiral compounds has surged, particularly in the pharmaceutical sector, where regulatory standards are stringent. This compound's optical purity and scalable synthesis make it a standout candidate for commercial production.

From a market perspective, (S)-1-(3-Fluoro-4-(trifluoromethoxy)phenyl)-2-methoxyethan-1-amine hydrochloride is gaining traction due to its applicability in high-value niche markets. The rise of custom synthesis services and the increasing outsourcing of chemical intermediates by pharmaceutical companies further bolster its commercial viability. Analysts predict steady growth in demand, driven by ongoing research into fluorine-containing drugs and chiral catalysts.

Safety and handling of (S)-1-(3-Fluoro-4-(trifluoromethoxy)phenyl)-2-methoxyethan-1-amine hydrochloride follow standard laboratory protocols for amine derivatives. Proper storage conditions, including protection from moisture and light, are essential to maintain its stability. Researchers are advised to consult material safety data sheets (MSDS) and adhere to good laboratory practices (GLP) when working with this compound.

In conclusion, (S)-1-(3-Fluoro-4-(trifluoromethoxy)phenyl)-2-methoxyethan-1-amine hydrochloride (CAS No. 1646543-17-0) represents a cutting-edge chemical entity with broad applications in pharmaceuticals and agrochemicals. Its unique structural features, combined with the growing emphasis on chiral chemistry and fluorine-based innovations, ensure its continued relevance in scientific and industrial circles. As research progresses, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern chemistry.